2-(ethylthio)-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)benzamide
Description
2-(ethylthio)-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)benzamide, also known as TAK-659, is a small molecule inhibitor that selectively targets the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key signaling molecule in B-cell receptor (BCR) signaling, which plays a critical role in the development and function of B-cells. Inhibition of BTK has been shown to be effective in the treatment of B-cell malignancies such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).
Scientific Research Applications
Receptor Affinity and Selectivity Studies
Research has shown that structural modifications of compounds similar to 2-(ethylthio)-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)benzamide can significantly influence their affinity and selectivity towards certain receptors. For example, studies have demonstrated that changing the aromatic ring linked to the N-1 piperazine ring and modifying the alkyl chain length can improve binding affinity for dopamine D(3) receptors while decreasing affinity for D(4) receptors. This structural optimization process has led to the identification of several high-affinity ligands with significant selectivity over other receptor types, making them valuable candidates for positron emission tomography (PET) imaging due to their affinity values, lipophilicity properties, and the potential for labeling (Leopoldo et al., 2002).
properties
IUPAC Name |
2-ethylsulfanyl-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O2S/c1-3-28-21-11-7-4-8-18(21)22(26)23-12-13-24-14-16-25(17-15-24)19-9-5-6-10-20(19)27-2/h4-11H,3,12-17H2,1-2H3,(H,23,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVFNVBUSZHGZHB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NCCN2CCN(CC2)C3=CC=CC=C3OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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